Cas no 78232-38-9 (1,4-Butanediamine,N1-methyl-N1-[(1S)-1-methyl-2-phenylethyl]-)

• Product Name: 1,4-Butanediamine,N1-methyl-N1-[(1S)-1-methyl-2-phenylethyl]-
• CAS No: 78232-38-9
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 571387
• PubChem ID: 192132
• Update Time: 2025-04-19

1,4-Butanediamine,N1-methyl-N1-[(1S)-1-methyl-2-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1-methyl-N1-[(1S)-1-methyl-2-phenylethyl]-
• 1,4-Butanediamine, N-methyl-N-(1-methyl-2-phenylethyl)-, (S)-
• N-(4-aminobutyl)methamphetamine
• DTXSID60999582
• 78232-38-9
• N~1~-Methyl-N~1~-(1-phenylpropan-2-yl)butane-1,4-diamine
• N'-methyl-N'-[(2S)-1-phenylpropan-2-yl]butane-1,4-diamine
• SCHEMBL2777306

• Inchi： 1S/C14H24N2/c1-13(16(2)11-7-6-10-15)12-14-8-4-3-5-9-14/h3-5,8-9,13H,6-7,10-12,15H2,1-2H3/t13-/m0/s1
• InChI Key： VATIIUARCMKQBJ-ZDUSSCGKSA-N
• SMILES： N(C)(CCCCN)[C@@H](C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.193949
• Monoisotopic Mass: 220.193949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: 2.4

Experimental Properties

• Density: 0.947
• Boiling Point: 314.9°C at 760 mmHg
• Flash Point: 136.3°C
• Refractive Index: 1.52